![molecular formula C5H4ClN5 B1283605 6-Chloro[1,2,4]triazolo[4,3-b]pyridazin-3-amine CAS No. 53890-39-4](/img/structure/B1283605.png)
6-Chloro[1,2,4]triazolo[4,3-b]pyridazin-3-amine
Overview
Description
“6-Chloro[1,2,4]triazolo[4,3-b]pyridazin-3-amine” is a chemical compound with the CAS Number: 53890-39-4 . It has a molecular weight of 169.57 . The IUPAC name for this compound is 6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-amine .
Molecular Structure Analysis
The InChI code for “6-Chloro[1,2,4]triazolo[4,3-b]pyridazin-3-amine” is 1S/C5H4ClN5/c6-3-1-2-4-8-9-5(7)11(4)10-3/h1-2H,(H2,7,9) . This code provides a standard way to encode the molecular structure using text .Chemical Reactions Analysis
While specific chemical reactions involving “6-Chloro[1,2,4]triazolo[4,3-b]pyridazin-3-amine” are not available, a study suggests that the chlorine at pyridazine carbon C-6 is more susceptible to nucleophilic substitution .Physical And Chemical Properties Analysis
“6-Chloro[1,2,4]triazolo[4,3-b]pyridazin-3-amine” is a solid at room temperature . The storage temperature is between 28 C .Scientific Research Applications
Antibacterial Activity
6-Chloro[1,2,4]triazolo[4,3-b]pyridazin-3-amine: and its derivatives have been studied for their potential antibacterial properties. Research indicates that some derivatives exhibit moderate to good antibacterial activities against both Gram-positive Staphylococcus aureus and Gram-negative Escherichia coli strains . This compound could serve as a scaffold for developing new antimicrobial agents to combat infectious diseases.
Antidiabetic Applications
The triazolo[4,3-b]pyridazine scaffold is a key pharmacophore in drugs like sitagliptin phosphate, which is used for treating type II diabetes mellitus . Derivatives of 6-Chloro[1,2,4]triazolo[4,3-b]pyridazin-3-amine could be synthesized to explore new antidiabetic medications.
Anti-Platelet Aggregation
Compounds with the triazolo[4,3-b]pyridazine core have shown anti-platelet aggregation properties . This application is crucial in preventing thrombotic diseases, and derivatives of this compound could be valuable in creating new therapies.
Antifungal Properties
The derivatives of 6-Chloro[1,2,4]triazolo[4,3-b]pyridazin-3-amine have been reported to possess antifungal activities . This makes them candidates for the development of new antifungal drugs, which are needed due to the rising resistance to existing treatments.
Antimalarial Activity
Triazolo[4,3-b]pyridazine derivatives also exhibit antimalarial properties . Given the global impact of malaria and the need for new treatments due to drug resistance, these compounds could be significant in the search for novel antimalarial drugs.
Anti-Tubercular Properties
The fight against tuberculosis (TB) could benefit from the anti-tubercular properties of triazolo[4,3-b]pyridazine derivatives . With TB being a leading cause of death worldwide, new drugs based on this compound could be transformative.
Anticonvulsant Effects
Research into the anticonvulsant properties of triazolo[4,3-b]pyridazine derivatives could lead to new treatments for epilepsy and other seizure disorders . The compound’s derivatives could be optimized for better efficacy and safety profiles.
Synthetic and Medicinal Chemistry
As a versatile chemical scaffold, 6-Chloro[1,2,4]triazolo[4,3-b]pyridazin-3-amine is valuable in synthetic and medicinal chemistry for the design of new molecules with potential therapeutic applications. Its role in the synthesis of novel compounds with diverse biological activities makes it a compound of interest for further research and development .
Safety and Hazards
Future Directions
While specific future directions for “6-Chloro[1,2,4]triazolo[4,3-b]pyridazin-3-amine” are not available, research into related compounds continues. For instance, a study discusses the design and synthesis of new substituted triazolo pyridazin-8-amine derivatives as tankyrase inhibitors . Another study presents a new energetic anion via nitro-Sandmeyer chemistry .
Mechanism of Action
- NSAIDs (nonsteroidal anti-inflammatory drugs) generally act by inhibiting cyclooxygenase (COX) enzymes, which are responsible for prostaglandin synthesis. These prostaglandins play a crucial role in inflammation, pain, and fever .
- By blocking COX-2, it suppresses inflammation and pain. However, it’s essential to balance this effect with the potential risk of gastrointestinal (GI) side effects due to COX-1 inhibition .
- Inhibition of COX-2 reduces prostaglandin production, leading to decreased inflammation and pain. COX-1 inhibition, however, may cause GI issues .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics (ADME)
properties
IUPAC Name |
6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4ClN5/c6-3-1-2-4-8-9-5(7)11(4)10-3/h1-2H,(H2,7,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAFHEBCGWJBDNK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NN2C1=NN=C2N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4ClN5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20568314 | |
Record name | 6-Chloro[1,2,4]triazolo[4,3-b]pyridazin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20568314 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro[1,2,4]triazolo[4,3-b]pyridazin-3-amine | |
CAS RN |
53890-39-4 | |
Record name | 6-Chloro[1,2,4]triazolo[4,3-b]pyridazin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20568314 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.